Cas no 78-45-5 (Butyramide, N-butyl-N-nitroso-)

• Product Name: Butyramide, N-butyl-N-nitroso-
• CAS No: 78-45-5
• MF: C₆H₁₂Br₃O₃P
• MW: 402.843441009521
• CID: 861886
• PubChem ID: 253126
• Update Time: 2025-04-19

Butyramide, N-butyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Butyramide, N-butyl-N-nitroso-
• Bromoethylphosphonic acid bis(bromoethyl) ester
• (2-Brom-aethyl)-phosphonsaeure-bis-(2-brom-aethylester)
• (2-bromo-ethyl)-phosphonic acid bis-(2-bromo-ethyl ester)
• 2-Bromacetyl-N-methyl-2-phenylsuccinimid
• 2-Brom-aethan-phosphonsaeure-(1)-bis-(2-brom-aethylester)
• 3-bromoacetyl-1-methyl-3-phenyl-pyrrolidine-2,5-dione
• AC1L7R2Y
• NSC238209
• NSC75598
• Bis(2-bromoethyl) (2-bromoethyl)phosphonate
• NSC-75598
• DTXSID70999255
• Phosphonic acid, bis(2-bromoethyl) ester
• 78-45-5
• Bis(2-bromoethyl) 2-bromoethylphosphonate
• SCHEMBL11594013

• Inchi： 1S/C6H12Br3O3P/c7-1-4-11-13(10,6-3-9)12-5-2-8/h1-6H2
• InChI Key： KKGVBGGAVZGMKA-UHFFFAOYSA-N
• SMILES： BrCCP(=O)(OCCBr)OCCBr

Computed Properties

• Exact Mass: 399.80736
• Monoisotopic Mass: 399.80742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 3.39740